N-(4-bromophenyl)-1H-imidazole-5-sulfonamide

• IUPAC Name: N-(4-bromophenyl)-1H-imidazole-5-sulfonamide
• InChI: InChI=1S/C9H8BrN3O2S/c10-7-1-3-8(4-2-7)13-16(14,15)9-5-11-6-12-9/h1-6,13H,(H,11,12)
• InChI Key: PVLMWDPKRUHLMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CN=CN2)Br
• Molecular Formula: C9H8BrN3O2S
• Molecular Weight: 302.15 g/mol

Description

N-(4-bromophenyl)-1H-imidazole-5-sulfonamide (abbreviated as BrPIS) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BrPIS belongs to the class of imidazole sulfonamides, which are known for their diverse biological activities. In

Scientific Research Applications

N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been shown to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has also been studied for its potential anticancer activity, as it has been shown to induce apoptosis in cancer cells.
In materials science, N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been used as a precursor for the synthesis of metal-organic frameworks (MOFs), which are porous materials with potential applications in gas storage, catalysis, and drug delivery. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has also been used as a ligand for the synthesis of coordination polymers, which are materials with potential applications in sensing and catalysis.
In analytical chemistry, N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been used as a chromogenic reagent for the detection of metal ions in aqueous solutions. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide forms a colored complex with metal ions, which can be detected by UV-Vis spectroscopy. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has also been used as a fluorescent probe for the detection of nitric oxide, a signaling molecule involved in various physiological processes.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-1H-imidazole-5-sulfonamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate, which is involved in various physiological processes, including acid-base balance, respiration, and ion transport. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been shown to bind to the active site of carbonic anhydrases, inhibiting their activity and leading to a decrease in bicarbonate production.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been shown to exhibit various biochemical and physiological effects, including inhibition of carbonic anhydrase activity, induction of apoptosis in cancer cells, and detection of metal ions and nitric oxide. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has also been shown to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has several advantages for lab experiments, including its high yield and purity, its diverse biological activities, and its potential applications in various fields. However, N-(4-bromophenyl)-1H-imidazole-5-sulfonamide also has some limitations, including its relatively high cost, its limited solubility in water, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(4-bromophenyl)-1H-imidazole-5-sulfonamide, including:
1. Development of new carbonic anhydrase inhibitors based on the structure of N-(4-bromophenyl)-1H-imidazole-5-sulfonamide.
2. Synthesis of new metal-organic frameworks and coordination polymers based on N-(4-bromophenyl)-1H-imidazole-5-sulfonamide as a precursor.
3. Investigation of the anticancer activity of N-(4-bromophenyl)-1H-imidazole-5-sulfonamide and its potential use as a chemotherapeutic agent.
4. Development of new chromogenic and fluorescent probes based on the structure of N-(4-bromophenyl)-1H-imidazole-5-sulfonamide for the detection of metal ions and other analytes.
5. Investigation of the potential applications of N-(4-bromophenyl)-1H-imidazole-5-sulfonamide in the development of new antimicrobial agents.
In conclusion, N-(4-bromophenyl)-1H-imidazole-5-sulfonamide is a chemical compound with diverse biological activities and potential applications in various fields. Its synthesis method has been optimized for high yield and purity, making it suitable for various research applications. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been extensively studied for its potential applications in medicinal chemistry, materials science, and analytical chemistry. Its mechanism of action involves the inhibition of carbonic anhydrase enzymes, leading to various biochemical and physiological effects. N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has several advantages for lab experiments, but also some limitations. There are several future directions for the research on N-(4-bromophenyl)-1H-imidazole-5-sulfonamide, which could lead to the development of new drugs, materials, and analytical tools.

Synthesis Methods

N-(4-bromophenyl)-1H-imidazole-5-sulfonamide can be synthesized by the reaction of 4-bromobenzaldehyde with 1H-imidazole-5-sulfonamide in the presence of a suitable catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism, resulting in the formation of N-(4-bromophenyl)-1H-imidazole-5-sulfonamide. The synthesis of N-(4-bromophenyl)-1H-imidazole-5-sulfonamide has been optimized for high yield and purity, making it suitable for various research applications.